Cas no 1261607-05-9 (3-Amino-2-(2,4,5-trichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-6-methanol
• CAS No: 1261607-05-9
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4798726
• Update Time: 2025-10-29

3-Amino-2-(2,4,5-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-4-10(15)9(14)3-7(8)12-11(16)2-1-6(5-18)17-12/h1-4,18H,5,16H2
• InChI Key： JGTQDNSBQZNAMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=C(CO)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,4,5-trichlorophenyl)pyridine-6-methanol

3-Amino-2-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol: A Comprehensive Overview

3-Amino-2-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol, also known by its CAS number 1261607-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and material science.

The molecular structure of 3-Amino-2-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol is characterized by a pyridine ring substituted with an amino group at position 3 and a trichlorophenyl group at position 2. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain oncogenic kinases.

In addition to its pharmacological applications, 3-Amino-2-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol has been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly sought after for their applications in gas storage and catalysis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach includes the substitution of chloro groups on the phenyl ring followed by nucleophilic attack on the pyridine ring. Optimization of these steps is crucial to achieve high yields and purity levels.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure and purity.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, it is advisable to handle it with appropriate precautions due to its chemical reactivity.

In conclusion, 3-Amino-2-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both medicinal chemistry and materials science.